Cas no 96013-78-4 (Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- structure
96013-78-4 structure
Product Name:Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
CAS No:96013-78-4
MF:C13H22O2Si
MW:238.39808511734
CID:751606
PubChem ID:14940556
Update Time:2025-04-19

Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 3-[[tert-butyl(dimethyl)silyl]oxymethyl]phenol
    • DTXSID60565781
    • 3-(tert-butyl-dimethyl-silanyloxymethyl)-phenol
    • A1-07334
    • 3-(tert-Butyl-dimethylsilanyloxymethyl)-phenol
    • 96013-78-4
    • 3-({[tert-butyl(dimethyl)silyl]oxy}methyl)phenol
    • SCHEMBL840465
    • LDTQLNVJNNRXRM-UHFFFAOYSA-N
    • 3-(t-Butyldimethylsilyloxymethyl)phenol
    • Inchi: 1S/C13H22O2Si/c1-13(2,3)16(4,5)15-10-11-7-6-8-12(14)9-11/h6-9,14H,10H2,1-5H3
    • InChI Key: LDTQLNVJNNRXRM-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 238.138906475g/mol
  • Monoisotopic Mass: 238.138906475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 3.91400

Phenol, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Pricemore >>

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